Levofloxacin Impurity 8
Levofloxacin Impurity 8
An impurity of Levofloxacin, which is as efficacious as or more efficacious than that with ciprofloxacin in systemic as well as pyelonephritis infections in mice.
Brand Name:
Vulcanchem
CAS No.:
110548-07-7
VCID:
VC0193951
InChI:
InChI=1S/C13H9F2NO4/c1-5-4-20-12-9(15)8(14)2-6-10(12)16(5)3-7(11(6)17)13(18)19/h2-3,5H,4H2,1H3,(H,18,19)/t5-/m1/s1
SMILES:
CC1COC2=C3N1C=C(C(=O)C3=CC(=C2F)F)C(=O)O
Molecular Formula:
C13H9F2NO4
Molecular Weight:
281.21 g/mol
Levofloxacin Impurity 8
CAS No.: 110548-07-7
Impurities
VCID: VC0193951
Molecular Formula: C13H9F2NO4
Molecular Weight: 281.21 g/mol
Purity: > 95%
| CAS No. | 110548-07-7 |
|---|---|
| Product Name | Levofloxacin Impurity 8 |
| Molecular Formula | C13H9F2NO4 |
| Molecular Weight | 281.21 g/mol |
| IUPAC Name | (2R)-6,7-difluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid |
| Standard InChI | InChI=1S/C13H9F2NO4/c1-5-4-20-12-9(15)8(14)2-6-10(12)16(5)3-7(11(6)17)13(18)19/h2-3,5H,4H2,1H3,(H,18,19)/t5-/m1/s1 |
| Standard InChIKey | NVKWWNNJFKZNJO-RXMQYKEDSA-N |
| Isomeric SMILES | C[C@@H]1COC2=C3N1C=C(C(=O)C3=CC(=C2F)F)C(=O)O |
| SMILES | CC1COC2=C3N1C=C(C(=O)C3=CC(=C2F)F)C(=O)O |
| Canonical SMILES | CC1COC2=C3N1C=C(C(=O)C3=CC(=C2F)F)C(=O)O |
| Appearance | White Solid to Pale Yellow Solid |
| Description | An impurity of Levofloxacin, which is as efficacious as or more efficacious than that with ciprofloxacin in systemic as well as pyelonephritis infections in mice. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (R)-Ofloxacin Carboxylic Acid (Dextrofloxacin Difluoro Impurity); (3R)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid; |
| PubChem Compound | 688334 |
| Last Modified | Nov 11 2021 |
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